Cas no 40724-47-8 (4-Bromomethylbenzenesulfonamide)

• Product Name: 4-Bromomethylbenzenesulfonamide
• CAS No: 40724-47-8
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• MDL: MFCD08752696
• CID: 324486
• PubChem ID: 13154500
• Update Time: 2025-06-13

4-Bromomethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethylbenzenesulfonamide
• 4-(bromomethyl)Benzenesulfonamide
• 4-BROMOMETHYL-BENZENESULFONAMIDE
• Benzenesulfonamide,4-(bromomethyl)-
• p-Bromomethylbenzenesulfonamide
• 4-(Aminosulfonyl)benzyl bromide
• EN300-277962
• 4-(bromomethyl)benzene-1-sulfonamide
• GS-4333
• AKOS014817729
• SY004836
• 40724-47-8
• J-514825
• CS-W003936
• QNJHTLTUBNXLFS-UHFFFAOYSA-N
• FT-0738894
• SCHEMBL185587
• DTXSID80522710
• MFCD08752696
• 4-bromomethyl-benzene-sulphonamide
• Benzenesulfonamide, 4-(bromomethyl)-
• 4-bromomethyl benzenesulfonamide
• AM10322
• 4-bromomethyl-benzene sulfonamide
• BBL103255
• DB-070077
• STL557065

• MDL： MFCD08752696
• Inchi： 1S/C7H8BrNO2S/c8-5-6-1-3-7(4-2-6)12(9,10)11/h1-4H,5H2,(H2,9,10,11)
• InChI Key： QNJHTLTUBNXLFS-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)S(N)(=O)=O

Computed Properties

• Exact Mass: 248.94600
• Monoisotopic Mass: 248.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.691
• Melting Point: 191-192 ºC
• Boiling Point: 386.4°C at 760 mmHg
• Flash Point: 116.2±15.0 °C
• Refractive Index: 1.614
• PSA: 68.54000
• LogP: 3.01000
• Vapor Pressure: No data available

4-Bromomethylbenzenesulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 4-Bromomethylbenzenesulfonamide

Recent Advances in the Application of 4-Bromomethylbenzenesulfonamide (CAS: 40724-47-8) in Chemical Biology and Pharmaceutical Research

4-Bromomethylbenzenesulfonamide (CAS: 40724-47-8) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This sulfonamide derivative serves as a key intermediate in the synthesis of various biologically active molecules, including enzyme inhibitors, receptor antagonists, and prodrugs. Recent studies have highlighted its utility in medicinal chemistry, particularly in the development of targeted therapies for cancer, infectious diseases, and neurological disorders.

One of the most notable applications of 4-Bromomethylbenzenesulfonamide is its role as a building block in the synthesis of carbonic anhydrase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of isoform-selective inhibitors, which are critical for targeting specific carbonic anhydrase isoforms implicated in diseases such as glaucoma and cancer. The study utilized 4-Bromomethylbenzenesulfonamide as a precursor to develop novel sulfonamide derivatives with enhanced binding affinity and selectivity.

In addition to its role in carbonic anhydrase inhibition, 4-Bromomethylbenzenesulfonamide has been explored as a key intermediate in the synthesis of antimicrobial agents. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported the use of this compound in the development of sulfonamide-based antibiotics with activity against multidrug-resistant bacterial strains. The researchers employed a structure-activity relationship (SAR) approach to optimize the antibacterial properties of the derivatives, achieving significant improvements in potency and pharmacokinetic profiles.

Another emerging application of 4-Bromomethylbenzenesulfonamide is in the field of targeted drug delivery. A 2024 study in Molecular Pharmaceutics described its incorporation into prodrug systems designed for site-specific release of therapeutic agents. The bromomethyl group of the compound was functionalized to create cleavable linkers, enabling controlled release of drugs in response to specific physiological conditions, such as pH or enzymatic activity. This approach holds promise for reducing off-target effects and improving therapeutic outcomes in cancer treatment.

Recent advancements in synthetic methodologies have also expanded the utility of 4-Bromomethylbenzenesulfonamide. A 2023 Organic Letters publication introduced a novel palladium-catalyzed cross-coupling reaction that enables efficient derivatization of the compound, opening new avenues for the creation of diverse sulfonamide-based libraries. This methodological breakthrough has accelerated the discovery of novel bioactive molecules and facilitated structure-activity relationship studies.

Despite these promising developments, challenges remain in the optimization of 4-Bromomethylbenzenesulfonamide-derived compounds. Issues such as solubility, metabolic stability, and off-target effects continue to be areas of active research. Future studies are expected to focus on computational modeling and high-throughput screening approaches to address these limitations and further expand the therapeutic potential of this versatile chemical scaffold.